Cas no 21383-86-8 (Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro-)

• Product Name: Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro-
• CAS No: 21383-86-8
• MF: C₁₀H₈Cl₂N₆
• MW: 283.116718292236
• CID: 286281
• PubChem ID: 352250
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2,6-dichloro-
• 4,8-bis(aziridin-1-yl)-2,6-dichloropyrimido[5,4-d]pyrimidine
• AC1L7015
• NSC525563
• NSC-525563
• DTXSID30326225
• 21383-86-8

• Inchi： 1S/C10H8Cl2N6/c11-9-14-6-5(7(15-9)17-1-2-17)13-10(12)16-8(6)18-3-4-18/h1-4H2
• InChI Key： ATIUYXZWVSZPDM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C(=N1)N1CC1)=NC(=NC=2N1CC1)Cl

Computed Properties

• Exact Mass: 282.01904
• Monoisotopic Mass: 282.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.786
• Boiling Point: 437.1°C at 760 mmHg
• Flash Point: 218.1°C
• Refractive Index: 1.807
• PSA: 57.58
• LogP: 1.49660